Cas no 2171796-13-5 (3-(1-amino-4-methylpentyl)-8-methyl-8-azabicyclo3.2.1octan-3-ol)

• Product Name: 3-(1-amino-4-methylpentyl)-8-methyl-8-azabicyclo3.2.1octan-3-ol
• CAS No: 2171796-13-5
• MF: C₁₄H₂₈N₂O
• MW: 240.384923934937
• CID: 5566320
• PubChem ID: 165595759
• Update Time: 2025-06-09

3-(1-amino-4-methylpentyl)-8-methyl-8-azabicyclo3.2.1octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 2171796-13-5
• EN300-1640078
• 3-(1-amino-4-methylpentyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol
• 3-(1-amino-4-methylpentyl)-8-methyl-8-azabicyclo3.2.1octan-3-ol

• Inchi： 1S/C14H28N2O/c1-10(2)4-7-13(15)14(17)8-11-5-6-12(9-14)16(11)3/h10-13,17H,4-9,15H2,1-3H3
• InChI Key： MWYPDGUYVAJRRA-UHFFFAOYSA-N
• SMILES： OC1(C(CCC(C)C)N)CC2CCC(C1)N2C

Computed Properties

• Exact Mass: 240.220163521g/mol
• Monoisotopic Mass: 240.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-(1-amino-4-methylpentyl)-8-methyl-8-azabicyclo3.2.1octan-3-ol

Comprehensive Overview of 3-(1-amino-4-methylpentyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol (CAS No. 2171796-13-5)

The compound 3-(1-amino-4-methylpentyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol (CAS No. 2171796-13-5) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex bicyclic framework, combined with functional groups such as an amino and hydroxyl moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of neurological and metabolic pathways, aligning with current trends in precision medicine and drug discovery.

One of the key features of 3-(1-amino-4-methylpentyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol is its azabicyclo[3.2.1]octane core, a scaffold known for its conformational rigidity and bioactivity. This structural motif is frequently explored in the development of central nervous system (CNS) therapeutics, including agents targeting neurodegenerative diseases like Alzheimer's and Parkinson's. The presence of the 4-methylpentyl side chain further enhances its lipophilicity, potentially improving blood-brain barrier penetration—a critical factor in CNS drug design.

In recent years, the scientific community has shown growing interest in small-molecule modulators of G-protein-coupled receptors (GPCRs) and ion channels. 3-(1-amino-4-methylpentyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol may interact with these targets due to its amine functionality, which is a common pharmacophore in GPCR ligands. This aligns with the surge in demand for next-generation therapeutics addressing conditions like chronic pain, anxiety, and depression, where GPCRs play a pivotal role.

The synthesis and optimization of 3-(1-amino-4-methylpentyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol also reflect advancements in green chemistry and sustainable drug development. Researchers are increasingly focusing on eco-friendly synthetic routes, such as catalytic asymmetric synthesis, to produce such complex molecules with minimal environmental impact. This trend resonates with the broader push for ESG (Environmental, Social, and Governance) compliance in the pharmaceutical industry.

From a commercial perspective, the demand for novel bioactive compounds like 3-(1-amino-4-methylpentyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol is driven by the expanding biopharmaceutical market, projected to reach USD 719 billion by 2030. Its potential applications in personalized medicine and orphan drug development further enhance its market viability. Companies specializing in high-throughput screening and fragment-based drug design are likely to explore this compound extensively.

In summary, 3-(1-amino-4-methylpentyl)-8-methyl-8-azabicyclo[3.2.1]octan-3-ol (CAS No. 2171796-13-5) represents a fascinating intersection of structural complexity and therapeutic potential. Its study contributes to cutting-edge research in neurology, metabolism, and drug delivery systems, making it a compound of enduring scientific and commercial interest.